Cas no 1365271-72-2 (5-Bromo-1-ethyl-6-fluoro-1,2,3-benzotriazole)

• Product Name: 5-Bromo-1-ethyl-6-fluoro-1,2,3-benzotriazole
• CAS No: 1365271-72-2
• MF: C₈H₇BrFN₃
• MW: 244.063683748245
• MDL: MFCD21609509
• CID: 2771760
• PubChem ID: 70699735
• Update Time: 2025-06-10

5-Bromo-1-ethyl-6-fluoro-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1-ethyl-6-fluorobenzotriazole
• 5-Bromo-1-ethyl-6-fluoro-1,2,3-benzotriazole;
• SCHEMBL20512577
• 5-Bromo-1-ethyl-6-fluoro-1,2,3-benzotriazole
• 1365271-72-2
• BS-20704
• DTXSID70742849
• 5-Bromo-1-ethyl-6-fluoro-1H-benzotriazole
• 1H-Benzotriazole, 5-bromo-1-ethyl-6-fluoro-
• MFCD21609509

• MDL： MFCD21609509
• Inchi： 1S/C8H7BrFN3/c1-2-13-8-4-6(10)5(9)3-7(8)11-12-13/h3-4H,2H2,1H3
• InChI Key： GUHUOBOWMKHRIR-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=1)N=NN2CC)F

Computed Properties

• Exact Mass: 242.98100
• Monoisotopic Mass: 242.98074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• PSA: 30.71000
• LogP: 2.35280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles

Additional information on 5-Bromo-1-ethyl-6-fluoro-1,2,3-benzotriazole

Introduction to 5-Bromo-1-ethyl-6-fluoro-1,2,3-benzotriazole (CAS No. 1365271-72-2)

5-Bromo-1-ethyl-6-fluoro-1,2,3-benzotriazole (CAS No. 1365271-72-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of benzotriazoles, which are known for their wide range of applications, including as intermediates in the synthesis of pharmaceuticals, agrochemicals, and functional materials. The unique combination of bromine, ethyl, and fluorine substituents in its structure imparts distinct chemical and physical properties that make it a valuable building block in various synthetic pathways.

The chemical structure of 5-Bromo-1-ethyl-6-fluoro-1,2,3-benzotriazole is characterized by a benzotriazole core with a bromine atom at the 5-position, an ethyl group at the 1-position, and a fluorine atom at the 6-position. This arrangement provides a balance between electron-withdrawing and electron-donating effects, which can influence the compound's reactivity and stability. The bromine substituent is particularly noteworthy as it can serve as a useful handle for further functionalization through various chemical transformations such as nucleophilic substitution and cross-coupling reactions.

In the realm of medicinal chemistry, 5-Bromo-1-ethyl-6-fluoro-1,2,3-benzotriazole has shown promise as an intermediate in the development of novel therapeutic agents. Recent studies have explored its potential as a scaffold for designing drugs targeting specific biological pathways. For instance, researchers have utilized this compound to synthesize derivatives with enhanced binding affinity to certain receptors or enzymes. The presence of the bromine and fluorine atoms can modulate the lipophilicity and metabolic stability of the final drug candidates, which are crucial factors in drug design.

Beyond pharmaceutical applications, 5-Bromo-1-ethyl-6-fluoro-1,2,3-benzotriazole has also found utility in materials science. Its ability to undergo controlled polymerization reactions makes it a suitable monomer for producing functional polymers with tailored properties. These polymers can be used in various applications such as coatings, adhesives, and electronic materials. The unique electronic properties of the benzotriazole core contribute to the overall performance of these materials, making them attractive for advanced technological applications.

The synthesis of 5-Bromo-1-ethyl-6-fluoro-1,2,3-benzotriazole typically involves multi-step procedures that ensure high purity and yield. Common synthetic routes include the sequential introduction of bromine and fluorine substituents onto a preformed benzotriazole core. Advanced synthetic methods such as transition-metal-catalyzed cross-coupling reactions have been employed to enhance the efficiency and selectivity of these transformations. These methods not only improve the overall yield but also reduce the environmental impact by minimizing waste generation.

In terms of safety and handling, 5-Bromo-1-ethyl-6-fluoro-1,2,3-benzotriazole should be managed with standard laboratory precautions to ensure safe handling and storage. It is important to follow guidelines for working with organic compounds to prevent exposure through inhalation or skin contact. Proper ventilation and personal protective equipment (PPE) are recommended when handling this compound.

The future prospects for 5-Bromo-1-ethyl-6-fluoro-1,2,3-benzotriazole are promising. Ongoing research continues to explore new applications and derivatives that can leverage its unique chemical properties. As synthetic methodologies advance and new analytical techniques become available, the potential uses for this compound are likely to expand further. Researchers are particularly interested in its role in developing more sustainable chemical processes and in creating novel materials with enhanced performance characteristics.

In conclusion, 5-Bromo-1-ethyl-6-fluoro-1,2,3-benzotriazole (CAS No. 1365271-72-2) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structure and properties make it an invaluable tool for researchers seeking to develop innovative solutions in these fields. As research progresses, it is expected that this compound will continue to play a pivotal role in advancing scientific knowledge and technological innovation.